![molecular formula C20H19NO4 B5799684 N-ethyl-6-methoxy-N-(3-methylphenyl)-2-oxo-2H-chromene-3-carboxamide](/img/structure/B5799684.png)
N-ethyl-6-methoxy-N-(3-methylphenyl)-2-oxo-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-6-methoxy-N-(3-methylphenyl)-2-oxo-2H-chromene-3-carboxamide, also known as CKD-516, is a synthetic compound that has been studied for its potential use in treating various diseases.
Mechanism of Action
The exact mechanism of action of N-ethyl-6-methoxy-N-(3-methylphenyl)-2-oxo-2H-chromene-3-carboxamide is not fully understood, but it is believed to act on various signaling pathways in the brain and body. This compound has been shown to activate the protein kinase A (PKA) signaling pathway, which is involved in regulating neuronal function and survival. Additionally, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
In animal studies, this compound has been shown to improve cognitive function, reduce neuronal damage, and improve insulin sensitivity. Additionally, this compound has been shown to reduce body weight and improve glucose metabolism in animal models of obesity and diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using N-ethyl-6-methoxy-N-(3-methylphenyl)-2-oxo-2H-chromene-3-carboxamide in lab experiments is its potential for treating various diseases, including Alzheimer's disease, Parkinson's disease, and stroke. Additionally, this compound has been shown to improve insulin sensitivity and reduce body weight, making it a potential treatment option for obesity and diabetes. One limitation of using this compound in lab experiments is the lack of information on its long-term safety and efficacy.
Future Directions
Future research on N-ethyl-6-methoxy-N-(3-methylphenyl)-2-oxo-2H-chromene-3-carboxamide could focus on further elucidating its mechanism of action, as well as its potential use in treating other diseases, such as cancer and autoimmune disorders. Additionally, future studies could investigate the long-term safety and efficacy of this compound in animal models and human clinical trials.
Synthesis Methods
The synthesis of N-ethyl-6-methoxy-N-(3-methylphenyl)-2-oxo-2H-chromene-3-carboxamide involves several steps, including the preparation of starting materials, the formation of intermediates, and the final coupling reaction. The starting materials, including 6-methoxy-3-methyl-2H-chromen-2-one and 3-methylphenylacetic acid, are converted into intermediates through various chemical reactions. The final coupling reaction involves the use of N-ethyl-N-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt) to form the desired product.
Scientific Research Applications
N-ethyl-6-methoxy-N-(3-methylphenyl)-2-oxo-2H-chromene-3-carboxamide has been studied for its potential use in treating various diseases, including Alzheimer's disease, Parkinson's disease, and stroke. In animal studies, this compound has been shown to improve cognitive function and reduce neuronal damage. Additionally, this compound has been studied for its potential use in treating obesity and diabetes, as it has been shown to improve insulin sensitivity and reduce body weight in animal models.
properties
IUPAC Name |
N-ethyl-6-methoxy-N-(3-methylphenyl)-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4/c1-4-21(15-7-5-6-13(2)10-15)19(22)17-12-14-11-16(24-3)8-9-18(14)25-20(17)23/h5-12H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJTULTFTBAUONZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC(=C1)C)C(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.